molecular formula C8H7NO2 B8651169 1H-Isoindole-1,3(2H)-dione, 4,5-dihydro- CAS No. 51938-01-3

1H-Isoindole-1,3(2H)-dione, 4,5-dihydro-

Cat. No.: B8651169
CAS No.: 51938-01-3
M. Wt: 149.15 g/mol
InChI Key: AKYAMTDRHCBNQV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1H-Isoindole-1,3(2H)-dione, 4,5-dihydro- is a useful research compound. Its molecular formula is C8H7NO2 and its molecular weight is 149.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1H-Isoindole-1,3(2H)-dione, 4,5-dihydro- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-Isoindole-1,3(2H)-dione, 4,5-dihydro- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

51938-01-3

Molecular Formula

C8H7NO2

Molecular Weight

149.15 g/mol

IUPAC Name

4,5-dihydroisoindole-1,3-dione

InChI

InChI=1S/C8H7NO2/c10-7-5-3-1-2-4-6(5)8(11)9-7/h1,3H,2,4H2,(H,9,10,11)

InChI Key

AKYAMTDRHCBNQV-UHFFFAOYSA-N

Canonical SMILES

C1CC2=C(C=C1)C(=O)NC2=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

The 3-substituted phthalimidines of formula (I) wherein Z is OH can be prepared by reacting, under nondehydrating conditions, equivalent amounts of a 3-substituted phthalide of the formula ##STR3## wherein R, X, Y, a and b have the same meanings as above, and ammonia, or a primary aliphatic or aromatic amine. The reaction is preferably carried out in the presence of an inert organic solvent for the phthalide such as tetrahydrofuran, diethyl ether, diisopropyl ether, methyl n-butyl ether and the like. The solvent should have a boiling point below about 100° C. to permit ready separation from the reaction product by distillation at moderate temperatures. This serves to minimize dehydration of the 3-hydroxy group on the phthalimidine product. The primary amines employed in the reaction are those of the formula H2N--Q where Q has the same meaning as above. When the reaction is conducted at temperatures above about 100° C., dehydration takes place to produce a 3-substituted phthalimidine of formula (II).
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